Cas no 1984091-89-5 (5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1984091-89-5
• MF: C₂₀H₁₅F₂N₃O₂
• MW: 367.348811388016
• CID: 5332512
• Update Time: 2025-10-13

5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-4-methoxybenzyl)-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• 5-[(3-FLUORO-4-METHOXYPHENYL)METHYL]-2-(4-FLUOROPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-ONE
• 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C20H15F2N3O2/c1-27-19-7-2-13(10-16(19)22)12-24-8-9-25-18(20(24)26)11-17(23-25)14-3-5-15(21)6-4-14/h2-11H,12H2,1H3
• InChI Key： WACLYLUIWPSWQF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN1C=CN2C(=CC(C3C=CC(=CC=3)F)=N2)C1=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 567
• XLogP3: 3.2
• Topological Polar Surface Area: 47.4

Additional information on 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Comprehensive Overview of 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1984091-89-5)

The compound 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1984091-89-5) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This heterocyclic molecule, featuring a pyrazolo[1,5-a]pyrazin-4-one core, has garnered attention due to its potential applications in drug discovery and development. Its unique structural attributes, including the presence of fluorophenyl and methoxyphenyl moieties, contribute to its pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms, as seen in 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, is a strategic approach to optimize drug-like properties. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects. The compound's CAS No. 1984091-89-5 is frequently searched in academic databases, reflecting its relevance in ongoing studies.

The pyrazolo[1,5-a]pyrazine scaffold, a key feature of this compound, is known for its versatility in drug design. It serves as a privileged structure in the development of kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other small-molecule therapeutics. Researchers are particularly interested in its potential to address unmet medical needs in areas such as oncology, neurodegenerative diseases, and inflammatory disorders. The compound's fluorophenyl and methoxyphenyl substituents further enhance its binding affinity to biological targets, a topic frequently discussed in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves multi-step organic transformations, including cross-coupling reactions and cyclization strategies. These methods are critical for achieving high purity and yield, which are essential for preclinical and clinical evaluations. The compound's CAS No. 1984091-89-5 is often referenced in patent literature, highlighting its proprietary significance in pharmaceutical innovation.

In the context of drug repurposing, 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has also been explored for its potential in treating rare diseases. Its mechanism of action, possibly involving enzyme inhibition or receptor modulation, makes it a candidate for further investigation. The growing interest in personalized medicine and biomarker-driven therapies has further amplified the need for such specialized compounds.

Environmental and regulatory considerations are also paramount when working with fluorinated compounds. The compound's CAS No. 1984091-89-5 is subject to rigorous safety assessments to ensure compliance with global chemical regulations. Researchers must adhere to Good Laboratory Practices (GLP) and International Council for Harmonisation (ICH) guidelines to mitigate risks associated with its use.

In summary, 5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1984091-89-5) exemplifies the intersection of medicinal chemistry and pharmaceutical innovation. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may pave the way for breakthroughs in drug development and disease treatment.